(E)-N'-((5-chlorofuran-2-yl)methylene)-2-(2,4-dichlorophenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(5-chlorofuran-2-yl)methylideneamino]-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C13H9Cl3N2O3/c14-8-1-3-11(10(15)5-8)20-7-13(19)18-17-6-9-2-4-12(16)21-9/h1-6H,7H2,(H,18,19)/b17-6+
• InChI Key: RORKVXYZRJXRQV-UBKPWBPPSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)NN=CC2=CC=C(O2)Cl
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)N/N=C/C2=CC=C(O2)Cl
• Molecular Formula: C13H9Cl3N2O3
• Molecular Weight: 347.6 g/mol

Description

(E)-N'-((5-chlorofuran-2-yl)methylene)-2-(2,4-dichlorophenoxy)acetohydrazide, commonly known as Furamidine or DB75, is a synthetic compound that has been extensively studied for its potential use as an antiprotozoal drug. It belongs to the family of heterocyclic compounds and has a molecular weight of 380.2 g/mol.

Scientific Research Applications

Antimicrobial Activity

The scientific research surrounding compounds structurally related to (E)-N'-((5-chlorofuran-2-yl)methylene)-2-(2,4-dichlorophenoxy)acetohydrazide primarily focuses on their synthesis and evaluation for antimicrobial properties. For instance, studies have shown that novel derivatives synthesized from related compounds exhibit significant antimicrobial activity against various fungal and bacterial species. This includes the synthesis and antimicrobial evaluation of novel 2-substituted-3-methylbenzofuran derivatives, highlighting their potential in addressing antibiotic resistance and providing new therapeutic agents (Abdel‐Aziz, Mekawey, & Dawood, 2009). Another study on novel imines and thiazolidinones derived from similar compounds reported their characterization and antibacterial, antifungal activities, underscoring the diverse biological applications of these chemical frameworks (Fuloria et al., 2009).

Photocatalytic Applications

Beyond their biological activities, compounds with similar structural motifs to (E)-N'-((5-chlorofuran-2-yl)methylene)-2-(2,4-dichlorophenoxy)acetohydrazide have been investigated for their potential in environmental applications. For example, research into the photocatalytic mineralization of organic pollutants has involved related compounds, exploring their effectiveness in the degradation of hazardous substances under UV-light irradiation in the presence of oxidizing agents (Devi & Krishnamurthy, 2009). This line of research demonstrates the utility of these compounds in environmental remediation and the development of green chemistry solutions.

Synthesis and Characterization

The synthesis and structural characterization of compounds akin to (E)-N'-((5-chlorofuran-2-yl)methylene)-2-(2,4-dichlorophenoxy)acetohydrazide form a significant part of the research landscape. Studies have detailed the preparation of novel derivatives through various synthetic routes, offering insights into their chemical behavior and properties. For instance, research on methyl 2-(5-chloro-3-methylsulfinyl-1-benzofuran-2-yl)acetate, a compound with a related functional group arrangement, has contributed to understanding the molecular architecture and potential applications of these substances (Choi, Seo, Son, & Lee, 2009).